3-chloro-4-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: 3-chloro-4-[[1-(2-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyridine
• InChI: InChI=1S/C17H18ClFN2O3S/c18-14-11-20-8-5-16(14)24-12-13-6-9-21(10-7-13)25(22,23)17-4-2-1-3-15(17)19/h1-5,8,11,13H,6-7,9-10,12H2
• InChI Key: PFBRHWPQTAZCOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)S(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C17H18ClFN2O3S
• Molecular Weight: 384.9 g/mol
• CAS No.: 2640977-88-2

Description

The compound “3-chloro-4-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine” is a complex organic molecule. Unfortunately, there is limited information available on this specific compound.

Scientific Research Applications

3-chloro-4-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has been studied for its potential applications in a variety of scientific research fields. It has been used as a reagent in organic synthesis, as a catalyst in certain reactions, and as a ligand in coordination chemistry. This compound has also been studied for its potential applications in biochemistry, where it has been used to study the structure and function of proteins. In addition, this compound has been studied for its potential applications in drug discovery, where it has been used to investigate the structure and activity of novel compounds.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine is not yet fully understood. It is believed that this compound interacts with proteins in a way that alters their structure and function. This interaction may involve the binding of this compound to specific sites on the protein, which can then lead to changes in the protein’s conformation and activity. It is also possible that this compound may interact with other molecules, such as DNA, which could lead to changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. It is believed that this compound may have a variety of effects on the body, including changes in the expression of certain genes, modulation of protein activity, and alterations in the metabolism of various compounds. In addition, this compound may have anti-inflammatory, anti-cancer, and other therapeutic effects.

Advantages and Limitations for Lab Experiments

3-chloro-4-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine has several advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its low cost and availability. In addition, this compound is relatively easy to synthesize and can be used in a variety of experiments. However, this compound is not soluble in water and can be difficult to work with in certain experiments. Furthermore, the mechanism of action of this compound is not yet fully understood, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for 3-chloro-4-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine research. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify additional therapeutic applications. In addition, further research could be conducted to explore the potential of this compound as a catalyst in organic synthesis. Finally, further research could be conducted to investigate the potential of this compound as a tool for drug discovery.

Synthesis Methods

3-chloro-4-{[1-(2-fluorobenzenesulfonyl)piperidin-4-yl]methoxy}pyridine is synthesized through a multi-step process which begins with the reaction of 1-(2-fluorobenzenesulfonyl)piperidin-4-ylmethanol with 3-chloropyridine in the presence of a base catalyst. The resulting product is then reacted with a mixture of sodium hydroxide and methanol to yield this compound. This synthesis method has been shown to be efficient and cost-effective, and it allows researchers to obtain high yields of this compound.